Cas no 2171616-65-0 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid
• CAS No: 2171616-65-0
• MF: C₂₇H₂₃N₃O₅
• MW: 469.488626718521
• CID: 6090886
• PubChem ID: 165778526
• Update Time: 2025-06-08

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pyridine-2-carboxylic acid
• EN300-1473130
• 2171616-65-0

• Inchi： 1S/C27H23N3O5/c1-2-3-12-23(25(31)29-17-13-14-24(26(32)33)28-15-17)30-27(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,13-15,22-23H,12,16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HIFKGNWCVWRWAL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(C(=O)O)=CC=1)=O)CC#CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.16377084g/mol
• Monoisotopic Mass: 469.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic Acid (CAS No. 2171616-65-0)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid, identified by its CAS number 2171616-65-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. The structural complexity of this molecule, featuring a combination of fluorenyl, amino, and pyridine moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid is characterized by a hexynamide backbone, which is a key feature that contributes to its unique chemical and biological properties. The presence of the fluorenylmethoxycarbonyl (Fmoc) group adds an additional layer of functionality, enabling various chemical modifications and interactions. This makes the compound particularly interesting for the development of novel therapeutic agents, as it can be tailored to target specific biological pathways.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate protein-protein interactions (PPIs). These interactions are often crucial in various biological processes and are considered attractive targets for drug intervention. The structural features of 5-2-(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopyridine-2-carboxylic acid suggest that it may have the potential to interact with such targets, thereby opening up new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its ability to undergo selective binding interactions due to its multifaceted structural features. The combination of the amino group, the nitrile group, and the pyridine ring provides multiple sites for interaction with biological targets. This versatility is particularly valuable in drug design, as it allows for the optimization of binding affinity and selectivity. Furthermore, the Fmoc group can be used as a protecting group during synthetic modifications, ensuring controlled reactions and high yields.

The synthesis of 5-(2-{(9H-fluoren)-9-yloxy-carbonylamino}hexanoylamido)pyridinecarboxylic acid, as it is sometimes referred to in synthetic literature, involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functionalization strategies, is essential to achieve the desired product with high purity and yield. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques have been used to predict the binding modes of 5-(2-{(9H-fluoren)-9-yloxy-carbonylamino}hexanoylamido)pyridinecarboxylic acid with various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have helped guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit significant therapeutic potential. Its ability to interact with biological targets in a selective manner makes it an attractive candidate for treating various diseases. For instance, it has shown promise in preclinical models as a potential inhibitor of certain kinases and other enzymes involved in cancer progression. Additionally, its structural features may make it useful in developing treatments for inflammatory diseases and neurological disorders.

In conclusion, 5-(2-{(9H-fluoren)-9-yloxy-carbonylamino}hexanoylamido)pyridinecarboxylic acid (CAS No. 2171616-65-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular architecture and functional groups make it an intriguing candidate for further exploration in drug discovery. With ongoing research efforts focused on understanding its biological activity and optimizing its pharmacological properties, this compound holds promise for contributing to the development of novel therapeutic agents.